Cas no 1805022-00-7 (5-(Aminomethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-carboxaldehyde)

• Product Name: 5-(Aminomethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-carboxaldehyde
• CAS No: 1805022-00-7
• MF: C₉H₆F₆N₂O₂
• MW: 288.146563053131
• CID: 4844455
• Update Time: 2025-10-30

5-(Aminomethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(Aminomethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-carboxaldehyde

• Inchi： 1S/C9H6F6N2O2/c10-8(11,12)6-5(3-18)4(1-16)2-17-7(6)19-9(13,14)15/h2-3H,1,16H2
• InChI Key： CHHWIHVLZUIJPW-UHFFFAOYSA-N
• SMILES： FC(C1C(=NC=C(CN)C=1C=O)OC(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 319
• XLogP3: 1.6
• Topological Polar Surface Area: 65.2

Additional information on 5-(Aminomethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-carboxaldehyde

5-(Aminomethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-carboxaldehyde: A Comprehensive Overview

The compound 5-(Aminomethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-carboxaldehyde (CAS No. 1805022-00-7) is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of pyridine derivatives, which are widely studied due to their unique chemical properties and versatility in synthesis. The structure of this molecule incorporates a pyridine ring substituted with an aminomethyl group at position 5, a trifluoromethoxy group at position 2, and a trifluoromethyl group at position 3, along with a carboxaldehyde group at position 4. These substituents contribute to its distinct chemical reactivity and physical properties.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging cutting-edge methodologies such as microwave-assisted synthesis and catalytic cross-coupling reactions. The integration of trifluoromethoxy and trifluoromethyl groups into the pyridine framework enhances the molecule's stability and electronic characteristics, making it an attractive candidate for applications in pharmaceuticals, agrochemicals, and advanced materials. For instance, studies have shown that the presence of these fluorinated groups significantly improves the bioavailability and pharmacokinetic profiles of pyridine-based drugs.

One of the most promising areas of research involving 5-(Aminomethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-carboxaldehyde is its potential as a precursor in drug discovery. The carboxaldehyde functionality at position 4 allows for further functionalization through condensation reactions, enabling the creation of complex heterocyclic structures with tailored biological activities. Recent research has demonstrated its utility in the development of novel kinase inhibitors, which are critical in the treatment of various cancers and inflammatory diseases.

In addition to its pharmaceutical applications, this compound has shown remarkable potential in agrochemicals. The trifluoromethoxy and trifluoromethyl groups impart resistance to enzymatic degradation, making it suitable for use as a herbicide or fungicide. Field trials have indicated that derivatives of this compound exhibit high efficacy against major agricultural pests while maintaining low toxicity to non-target organisms.

From a materials science perspective, 5-(Aminomethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-carboxaldehyde has been explored as a building block for advanced polymers and optoelectronic materials. Its unique electronic properties make it an ideal candidate for applications in organic light-emitting diodes (OLEDs) and photovoltaic devices. Researchers have reported enhanced charge transport properties in polymer blends incorporating this compound, paving the way for next-generation electronic devices.

The synthesis of 5-(Aminomethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-carboxaldehyde involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the introduction of fluorinated substituents via electrophilic substitution reactions and the selective oxidation of precursor alcohols to form the carboxaldehyde group. The optimization of reaction conditions has significantly improved yields and purity levels, making large-scale production feasible.

Moreover, computational chemistry has played a pivotal role in understanding the electronic structure and reactivity of this compound. Density functional theory (DFT) calculations have provided insights into its frontier molecular orbitals, which are critical for predicting its reactivity in various chemical transformations. These studies have also highlighted its potential as a catalyst or catalyst precursor in asymmetric synthesis.

In conclusion, 5-(Aminomethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-carboxaldehyde (CAS No. 1805022-00-7) is a versatile compound with multifaceted applications across diverse scientific disciplines. Its unique structure, combined with recent advancements in synthetic methods and computational modeling, positions it as a key player in future innovations within pharmaceuticals, agrochemicals, and materials science.